Cas no 62938-42-5 (1H-1,2,3-Triazolo[4,5-c]pyridin-4-amine, N-(3-methyl-2-butenyl)-)

• Product Name: 1H-1,2,3-Triazolo[4,5-c]pyridin-4-amine, N-(3-methyl-2-butenyl)-
• CAS No: 62938-42-5
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 390459
• PubChem ID: 71373628
• Update Time: 2025-04-19

1H-1,2,3-Triazolo[4,5-c]pyridin-4-amine, N-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazolo[4,5-c]pyridin-4-amine, N-(3-methyl-2-butenyl)-
• N-(3-methylbut-2-enyl)-2H-triazolo[4,5-c]pyridin-4-amine
• 62938-42-5
• 1h-1,2,3-triazolo[4,5-c]pyridin-4-amine,n-(3-methyl-2-butenyl)-
• N-(3-Methylbut-2-en-1-yl)-2H-[1,2,3]triazolo[4,5-c]pyridin-4-amine
• DTXSID50796446

• Inchi： 1S/C10H13N5/c1-7(2)3-5-11-10-9-8(4-6-12-10)13-15-14-9/h3-4,6H,5H2,1-2H3,(H,11,12)(H,13,14,15)
• InChI Key： ZSVSHBGYNMDNKC-UHFFFAOYSA-N
• SMILES： N(C1C2C(C=CN=1)=NNN=2)C/C=C(\C)/C

Computed Properties

• Exact Mass: 203.11709544g/mol
• Monoisotopic Mass: 203.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.5Ų